Cas no 921987-37-3 (1H-Imidazol-2-amine, 5,5'-thiobis[4-(4-methoxyphenyl)-1-methyl-)

• Product Name: 1H-Imidazol-2-amine, 5,5'-thiobis[4-(4-methoxyphenyl)-1-methyl-
• CAS No: 921987-37-3
• MF: C₂₂H₂₄N₆O₂S
• MW: 436.529962539673
• CID: 742536
• PubChem ID: 16104600
• Update Time: 2025-04-19

1H-Imidazol-2-amine, 5,5'-thiobis[4-(4-methoxyphenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-[2-amino-5-(4-methoxyphenyl)-3-methylimidazol-4-yl]sulfanyl-4-(4-methoxyphenyl)-1-methylimidazol-2-amine
• DTXSID60582918
• 5,5'-Sulfanediylbis[4-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-amine]
• 921987-37-3
• 1H-Imidazol-2-amine, 5,5'-thiobis[4-(4-methoxyphenyl)-1-methyl-

• Inchi： 1S/C22H24N6O2S/c1-27-19(17(25-21(27)23)13-5-9-15(29-3)10-6-13)31-20-18(26-22(24)28(20)2)14-7-11-16(30-4)12-8-14/h5-12H,1-4H3,(H2,23,25)(H2,24,26)
• InChI Key： MFYQKLYRRCYHIK-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC(=CC=2)OC)N=C(N)N1C)C1=C(C2C=CC(=CC=2)OC)N=C(N)N1C

Computed Properties

• Exact Mass: 436.16814520g/mol
• Monoisotopic Mass: 436.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylimidazoles